Cas no 1935935-99-1 (4-(butan-2-yl)-3H,4H,5H,6H,7H-imidazo4,5-cpyridine)

• Product Name: 4-(butan-2-yl)-3H,4H,5H,6H,7H-imidazo4,5-cpyridine
• CAS No: 1935935-99-1
• MF: C₁₀H₁₇N₃
• MW: 179.262081861496
• CID: 5705594
• PubChem ID: 131081277
• Update Time: 2025-09-24

4-(butan-2-yl)-3H,4H,5H,6H,7H-imidazo4,5-cpyridine Chemical and Physical Properties

Names and Identifiers

• EN300-1075201
• 1935935-99-1
• 4-(Butan-2-yl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine
• 4-Butan-2-yl-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine
• 3H-Imidazo[4,5-c]pyridine, 4,5,6,7-tetrahydro-4-(1-methylpropyl)-
• 4-(butan-2-yl)-3H,4H,5H,6H,7H-imidazo4,5-cpyridine

• Inchi： 1S/C10H17N3/c1-3-7(2)9-10-8(4-5-11-9)12-6-13-10/h6-7,9,11H,3-5H2,1-2H3,(H,12,13)
• InChI Key： LSUXKBJEUOFPTI-UHFFFAOYSA-N
• SMILES： N1CCC2=C(C1C(C)CC)N=CN2

Computed Properties

• Exact Mass: 179.142247555g/mol
• Monoisotopic Mass: 179.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 40.7Ų

Experimental Properties

• Density: 1.039±0.06 g/cm3(Predicted)
• Boiling Point: 369.6±32.0 °C(Predicted)
• pka: 14.39±0.40(Predicted)